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Compound of Interest

Delphinidin-3-sambubioside
Compound Name:
chloride

Cat. No.: B602372

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the storage, handling, and use of Delphinidin-
3-sambubioside chloride powder.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for Delphinidin-3-sambubioside chloride
powder?

For optimal stability, Delphinidin-3-sambubioside chloride powder should be stored under
the conditions outlined in the table below. Proper storage is critical to prevent degradation and
ensure the integrity of the compound for experimental use.[1][2][3][4]

Q2: What is the appearance of high-quality Delphinidin-3-sambubioside chloride powder?

High-quality Delphinidin-3-sambubioside chloride is typically a lavender, dark red, or brown
to black crystalline powder.[1][3] A significant change in color may indicate degradation.

Q3: In which solvents is Delphinidin-3-sambubioside chloride soluble?

Delphinidin-3-sambubioside chloride is soluble in a variety of polar solvents. These include
Dimethyl Sulfoxide (DMSO), pyridine, methanol, ethanol, and hot water.[5]

Q4: What is the shelf life of Delphinidin-3-sambubioside chloride powder?
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When stored as a powder at -20°C, the shelf life is up to 3 years.[1] Once dissolved in a
solvent, the stability decreases. Stock solutions stored at -20°C are typically stable for up to
one month, while at -80°C, they can be stored for up to six months.[1]

Q5: Is Delphinidin-3-sambubioside chloride sensitive to light?

Yes, Delphinidin-3-sambubioside chloride is light-sensitive. It is crucial to store the powder
and any solutions in the dark or in amber vials to prevent photodegradation.[2][6]

Storage Conditions Summary

Parameter Recommendation Source(s)

-20°C for long-term storage
Temperature (Powder) [11[3][4]
(up to 3 years).

2-8°C for short-term storage. [7]
Temperature (In Solvent) -20°C for up to 1 month. [1]
-80°C for up to 6 months. [1]

Store in a dark place,
Light protected from light. Use [2][6]

amber vials or cover with foil.

Store in a dry place. While
Humidity specific RH% is not provided, a  [2][4]

dry environment is critical.

i Store in a tightly sealed
Air _ . [7]
container to protect from air.

Troubleshooting Guide
Issue 1: Powder has changed color upon receipt or
during storage.

o Possible Cause: Degradation due to exposure to light, heat, or moisture. Anthocyanins are
known to change color with degradation.[8]
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e Solution:

o Visually inspect the powder. A significant change from the expected dark red/purple color
may indicate compromised quality.

o If possible, run a small-scale quality control check, such as HPLC, to assess purity.[1][5]

o If degradation is suspected, it is recommended to use a new, unopened vial for your
experiment.

o Always ensure storage containers are tightly sealed and stored under the recommended
conditions.

Issue 2: Difficulty dissolving the powder.

e Possible Cause 1: Use of an inappropriate solvent.

o Solution: Ensure you are using a recommended solvent such as DMSO, methanol,
ethanol, or hot water.[5] For cell culture experiments, DMSO is a common choice for
creating a concentrated stock solution.

e Possible Cause 2: Insufficient mixing or sonication.

o Solution: Gently vortex the solution. If the powder is still not fully dissolved, sonication in a
water bath for short periods may aid dissolution.

» Possible Cause 3: The compound may have precipitated out of the solution.

o Solution: Gently warm the solution and vortex to redissolve. When preparing aqueous
solutions from a DMSO stock, add the stock solution to the aqueous buffer slowly while
mixing to prevent precipitation.

Issue 3: Inconsistent experimental results.

e Possible Cause 1: Degradation of the compound in solution. Anthocyanin stability is highly
dependent on pH and temperature.[8]
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o Solution: Prepare fresh solutions for each experiment whenever possible. If using a stock
solution, ensure it has been stored correctly and for not longer than the recommended
duration. Avoid repeated freeze-thaw cycles. Keep solutions on ice and protected from
light during experiments.[8]

e Possible Cause 2: Interaction with incompatible materials.

o Solution: Avoid strong acids, alkalis, and strong oxidizing or reducing agents as these are
incompatible with Delphinidin-3-sambubioside chloride.

Experimental Protocols
Reconstitution of Delphinidin-3-sambubioside Chloride
Powder

This protocol describes the preparation of a stock solution for use in typical cell culture or
biochemical assays.

Materials:

e Delphinidin-3-sambubioside chloride powder
¢ Dimethyl sulfoxide (DMSO), sterile

 Sterile microcentrifuge tubes or vials

» Pipettes and sterile tips

Procedure:

o Allow the vial of Delphinidin-3-sambubioside chloride powder to equilibrate to room
temperature before opening to prevent condensation.

» Under sterile conditions (e.g., in a biological safety cabinet), add the appropriate volume of
DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

o Gently vortex the vial until the powder is completely dissolved. Sonication can be used if
necessary.
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 Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

» Store the aliquots at -20°C or -80°C, protected from light.

Visual Guides

Check Solvent:
- Use recommended solvents
(DMSO, MeOH, EtOH)

Issue Encountered?

Click to download full resolution via product page

Caption: Troubleshooting workflow for storage and handling issues.
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Caption: Recommended experimental workflow for powder reconstitution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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